2-iodo-N-(1,3-thiazol-5-ylmethyl)aniline

• Molecular Formula: C10H9IN2S
• Molecular Weight: 316.16 g/mol
• SMILES: C1=CC=C(C(=C1)NCC2=CN=CS2)I
• InChI: InChI=1S/C10H9IN2S/c11-9-3-1-2-4-10(9)13-6-8-5-12-7-14-8/h1-5,7,13H,6H2
• InChIKey: QEILPCMELGZSJG-UHFFFAOYSA-N

2-Iodo-N-(1,3-thiazol-5-ylmethyl)aniline: Chemical Identity, Class, and Core Procurement Specifications (CAS 1341947-29-2)

2-Iodo-N-(1,3-thiazol-5-ylmethyl)aniline (CAS 1341947-29-2, PubChem CID 62759803) is an ortho-iodinated N-(thiazol-5-ylmethyl)aniline derivative with the molecular formula C₁₀H₉IN₂S and a molecular weight of 316.16 g/mol [1]. Computed physicochemical properties include a calculated XLogP3-AA of 3.1, a topological polar surface area of 53.2 Ų, one hydrogen bond donor, and three hydrogen bond acceptors [1]. The compound belongs to the thiazole-aniline class, a scaffold implicated in M3 muscarinic acetylcholine receptor (mAChR) antagonism as described in patent literature [2]. It is commercially available from multiple vendors at a standard purity of 95% with batch-specific quality documentation including NMR, HPLC, and GC .

Synthetic Utility Ortho-iodoaniline building block for Pd/Cu-catalyzed cross-coupling and heterocycle synthesis

Bioactive Scaffold Thiazole-aniline core implicated in M3 muscarinic receptor antagonist SAR studies

Quality Documentation Multi-method batch analysis (NMR, HPLC, GC) supports procurement and identity verification

• [1] PubChem. (2025). Compound Summary for CID 62759803: 2-iodo-N-(1,3-thiazol-5-ylmethyl)aniline. National Center for Biotechnology Information. View Source
• [2] US Patent 7,232,841. (2007). M3 muscarinic acetylcholine receptor antagonists. United States Patent and Trademark Office. View Source

Why 2-Iodo-N-(1,3-thiazol-5-ylmethyl)aniline Cannot Be Casually Replaced by Its 3-Iodo, 2-Bromo, or 2-Chloro Analogs

Substitution within the thiazole-aniline class is non-trivial because the position and identity of the halogen on the aniline ring dictate both reactivity in downstream synthetic transformations and molecular recognition at biological targets. The ortho-iodo substituent in this compound provides a unique combination of steric bulk, polarizability, and leaving-group aptitude that differs fundamentally from its 3-iodo regioisomer and from the corresponding 2-bromo or 2-chloro analogs [1]. In M3 muscarinic receptor antagonist SAR, even minor alterations in the aniline substitution pattern can result in orders-of-magnitude changes in receptor binding affinity, making direct analog substitution risky without experimental validation [2]. Furthermore, the aryl iodide moiety enables specific transition-metal-catalyzed cross-coupling reactivity (e.g., Sonogashira, Ullmann, Buchwald-Hartwig) that the bromo and chloro analogs may not support with equal efficiency [3].

3-Iodo regioisomer

Ortho-iodo restricts N–CH₂ bond rotation; conformational presentation to targets may differ, altering SAR outcomes.

2-Bromo / 2-Chloro analogs

Lower aryl halide reactivity may demand harsher cross-coupling conditions; reaction yields and selectivity can shift.

Halogen-dependent lipophilicity

~0.8 logP difference between 2-iodo and 2-chloro may influence permeability and ADME profiles in biological assays.

• [1] PubChem. (2025). Compound Summary for CID 62759803: 2-iodo-N-(1,3-thiazol-5-ylmethyl)aniline. Computed properties including XLogP3-AA (3.1), TPSA (53.2 Ų), and rotatable bond count (3). View Source
• [2] US Patent 7,232,841. (2007). M3 muscarinic acetylcholine receptor antagonists. Describes SAR of thiazole-aniline compounds where halogen substitution position and identity are critical for M3 receptor binding. View Source
• [3] Ding, Q., Cao, B., Liu, X., Zong, Z., & Peng, Y.-Y. (2010). Synthesis of 2-aminobenzothiazole via FeCl₃-catalyzed tandem reaction of 2-iodoaniline with isothiocyanate in water. Green Chemistry, 12(9), 1538-1540. Demonstrates the privileged reactivity of 2-iodoanilines in heterocycle synthesis. View Source

Quantitative Differentiation Evidence: 2-Iodo-N-(1,3-thiazol-5-ylmethyl)aniline vs. Its Closest Structural Analogs

Ortho-Iodo Regiochemistry: Steric and Electronic Differentiation from the 3-Iodo Regioisomer

The ortho-iodo substitution on the aniline ring enforces a sterically constrained conformation of the N-(thiazol-5-ylmethyl) side chain, distinct from the 3-iodo regioisomer (CAS 1341682-77-6). The ortho-iodo configuration creates a steric 'buttressing' effect that restricts rotation about the N–CH₂ bond, altering the presentation of the thiazole ring to biological targets compared to the 3-iodo analog where the side chain enjoys greater conformational freedom [1][2]. Computed physicochemical differences include distinct InChIKeys (QEILPCMELGZSJG-UHFFFAOYSA-N for the 2-iodo vs. a different InChIKey for the 3-iodo) and potentially different dipole moments arising from the ortho vs. meta halogen placement, although both share identical molecular weight (316.16 g/mol) and formula [1].

Regiochemical identity

Reported

Ortho-iodo enforces steric buttressing of N–CH₂ bond; distinct InChIKey and conformational profile vs. 3-iodo regioisomer

SAR interpretation requires regioisomeric control; wrong regioisomer may invalidate binding hypotheses

Conformational effect, not a single numerical metric; experimental target engagement data needed

Evidence Dimension	Regiochemical position of iodine on aniline ring
Target Compound Data	Ortho (2-position) iodo; InChIKey: QEILPCMELGZSJG-UHFFFAOYSA-N; steric buttressing of N–CH₂ bond rotation
Comparator Or Baseline	Meta (3-position) iodo regioisomer (CAS 1341682-77-6); InChIKey differs; greater conformational flexibility of N–CH₂ linkage
Quantified Difference	Cannot be expressed as a single numerical value; the difference is conformational. Expect distinct receptor binding poses and potentially different IC₅₀ values at protein targets (quantitative data not yet available in public domain for this specific pair).
Conditions	Structural comparison based on computed molecular geometry and InChIKey analysis; biological confirmation via M3 mAChR binding assays or other target engagement assays required [2].

Why This Matters

Regioisomeric differentiation is critical in medicinal chemistry SAR campaigns where receptor binding pockets discriminate between ortho- and meta-substituted anilines; procurement of the wrong regioisomer invalidates SAR hypotheses and wastes screening resources.

• [1] PubChem. (2025). Compound Summary for CID 62759803 (2-iodo) and CID for 3-iodo regioisomer (CAS 1341682-77-6). InChIKey comparison demonstrates distinct connectivity. View Source
• [2] US Patent 7,232,841. (2007). M3 muscarinic acetylcholine receptor antagonists. Establishes that aniline substitution position is a critical SAR variable for M3 receptor binding affinity. View Source

Halogen-Dependent Reactivity: Iodo vs. Bromo vs. Chloro in Downstream Synthetic Transformations

The aryl iodide moiety in 2-iodo-N-(1,3-thiazol-5-ylmethyl)aniline is intrinsically more reactive in palladium- and copper-catalyzed cross-coupling reactions than its 2-bromo analog (CAS 1339082-37-9) or 2-chloro analog (CAS 1341407-87-1). This follows the established trend in oxidative addition rates for aryl halides: Ar–I > Ar–Br >> Ar–Cl [1]. In Cu(I)-catalyzed tandem reactions of 2-iodoanilines with isothiocyanates, yields of up to 97% for 2-aminobenzothiazole products have been reported, whereas the corresponding bromoanilines typically require harsher conditions (higher temperature, longer reaction times) or stronger catalysts to achieve comparable yields [2]. The 2-iodo compound thus serves as a more versatile synthetic building block for diversification into benzothiazoles, indoles, quinolines, and other fused heterocycles via sequential cross-coupling/cyclization cascades [2][3].

Cross-coupling reactivity

Class-level

Ar–I oxidative addition ~10²–10³ × faster than Ar–Br; 2-iodoaniline-derived benzothiazoles reported up to 97% yield under mild Cu catalysis

Enables milder, higher-yielding diversification routes compared to bromo/chloro analogs

Reactivity trend based on general Pd/Cu catalytic systems; specific substrate scope varies

Evidence Dimension	Relative reactivity of aryl halide in Pd/Cu-catalyzed cross-coupling (oxidative addition step)
Target Compound Data	2-Iodo (C–I bond dissociation energy ~57 kcal/mol); reactive under mild conditions; literature precedent for 2-iodoanilines achieving up to 97% yield in Cu-catalyzed benzothiazole synthesis [2]
Comparator Or Baseline	2-Bromo analog (C–Br BDE ~71 kcal/mol; CAS 1339082-37-9); 2-Chloro analog (C–Cl BDE ~84 kcal/mol; CAS 1341407-87-1); both require harsher conditions or more active catalysts
Quantified Difference	Approximate relative oxidative addition rates: Ar–I ≈ 10²–10³ × Ar–Br ≈ 10⁴–10⁶ × Ar–Cl [1]. Quantitative yield comparison: 2-iodoaniline-derived benzothiazoles formed in 57–97% yield under mild CuBr/Cs₂CO₃ conditions vs. bromoanilines requiring elevated temperatures (80–120°C) for comparable conversion [2].
Conditions	General reactivity trend established across multiple Pd(0) and Cu(I) catalytic systems; specific 2-iodoaniline examples from CuBr-catalyzed tandem reactions with isothiocyanates in water or PEG-400 [2][3].

Why This Matters

For procurement decisions in synthetic chemistry, the iodo derivative enables milder, higher-yielding diversification strategies compared to bromo or chloro analogs, directly impacting laboratory efficiency, catalyst loading, and product purity.

• [1] Diederich, F., & Stang, P. J. (Eds.). (1998). Metal-catalyzed Cross-coupling Reactions. Wiley-VCH. Establishes the relative reactivity order Ar–I > Ar–Br >> Ar–Cl in oxidative addition to Pd(0). View Source
• [2] Ding, Q., Cao, B., Liu, X., Zong, Z., & Peng, Y.-Y. (2010). Synthesis of 2-aminobenzothiazole via FeCl₃-catalyzed tandem reaction of 2-iodoaniline with isothiocyanate in water. Green Chemistry, 12(9), 1538-1540. Reports 2-iodoaniline-derived yields up to 97%. View Source
• [3] Khatun, N., & Santra, S. K. (2014). Synthesis of N-substituted-2-aminobenzothiazoles using nano copper oxide as a recyclable catalyst under ligand-free conditions in reusable PEG-400 medium. Tetrahedron Letters, 55(13), 2114-2118. Demonstrates 2-iodoaniline cross-coupling with isothiocyanates. View Source

Computed Lipophilicity (XLogP3 = 3.1) Differentiates the 2-Iodo Compound from Its 2-Chloro Analog (XLogP3 ~2.3)

The 2-iodo substituent confers substantially higher calculated lipophilicity (XLogP3-AA = 3.1) compared to the 2-chloro analog (CAS 1341407-87-1; MW 224.71), which has an estimated XLogP3 of approximately 2.3 [1]. This ΔlogP of ~0.8 log units translates to a roughly 6.3-fold higher octanol/water partition coefficient, a difference that is expected to affect membrane permeability, plasma protein binding, and tissue distribution profiles in any biological application [2]. The 2-bromo analog (CAS 1339082-37-9; MW 269.16) likely occupies an intermediate position (estimated XLogP3 ~2.7) [1]. Such differences are meaningful within the context of the thiazole-aniline M3 antagonist series, where lipophilicity modulation is a key parameter for optimizing inhaled drug candidates intended for pulmonary delivery with minimal systemic exposure, as described in the relevant patent families [3].

Computed lipophilicity

Reported

XLogP3 = 3.1 (2-iodo); Δ +0.8 vs. 2-chloro (est. ~2.3); ~6.3-fold higher predicted partition coefficient

Lipophilicity difference may impact membrane permeability and metabolic stability in ADME assays

Computed value; experimental logP not publicly available for these analogs

Evidence Dimension	Calculated octanol/water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3 = 3.1 (2-iodo, MW 316.16) [1]
Comparator Or Baseline	2-Chloro analog: XLogP3 ~2.3 (estimated, MW 224.71); 2-Bromo analog: XLogP3 ~2.7 (estimated, MW 269.16); quantitative values for bromo/chloro analogs are estimates based on additive fragment contributions [1]
Quantified Difference	ΔXLogP3 (2-iodo – 2-chloro) ≈ +0.8; ΔXLogP3 (2-iodo – 2-bromo) ≈ +0.4; relative partition coefficient ratio P(2-iodo)/P(2-chloro) ≈ 6.3
Conditions	Computed using XLogP3 3.0 algorithm as reported in PubChem (2021.05.07 release) [1]; experimental logP measurements not publicly available for these specific analogs

Why This Matters

Lipophilicity is a key determinant of ADME properties; the 0.8 logP difference between 2-iodo and 2-chloro analogs is sufficient to produce meaningful differences in membrane permeability and metabolic stability, making the choice of halogen a non-trivial decision in lead optimization.

• [1] PubChem. (2025). Computed properties for CID 62759803 (2-iodo; XLogP3 = 3.1), CID for 2-chloro analog (CAS 1341407-87-1; XLogP3 ~2.3 estimated), and CID for 2-bromo analog (CAS 1339082-37-9; XLogP3 ~2.7 estimated). View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. Establishes the significance of logP differences for permeability and ADME. View Source
• [3] US Patent 7,384,946. (2008). M3 muscarinic acetylcholine receptor antagonists. Describes inhaled delivery as a preferred route, where lipophilicity tuning is critical for lung retention vs. systemic absorption. View Source

Vendor Batch Quality Assurance: 95% Purity with NMR, HPLC, and GC Verification

The compound is supplied by major vendors (e.g., Bidepharm) at a standard purity of 95%, with batch-specific analytical documentation including ¹H NMR, HPLC, and GC . This specification is comparable to the industry standard for research-grade thiazole-aniline building blocks (typically 95–98%). However, the availability of comprehensive 3-method analytical characterization (NMR for structural identity, HPLC for organic purity, and GC for volatile impurity profiling) provides a level of quality assurance that may exceed what is routinely offered for less common analogs such as the 2-bromo (CAS 1339082-37-9) or 3-iodo (CAS 1341682-77-6) variants, which are often listed with minimal or single-method purity documentation from niche suppliers .

Batch QC characterization

Supplier-reported

95% purity; analytical package: ¹H NMR, HPLC, GC (Bidepharm BD01008661)

Multi-method documentation supports structural identity and purity verification, reducing in-house re-characterization needs

Vendor specifications as of 2025; batch-specific certificates should be reviewed upon receipt

Evidence Dimension	Vendor-supplied purity and analytical characterization breadth
Target Compound Data	95% purity; analytical methods: NMR, HPLC, GC (Bidepharm BD01008661)
Comparator Or Baseline	2-Bromo analog (CAS 1339082-37-9): 95% purity listed by multiple vendors but analytical method details often not specified; 3-Iodo analog (CAS 1341682-77-6): available from Fluorochem and CymitQuimica with variable documentation
Quantified Difference	No quantitative purity difference (all 95%), but the 3-method characterization package for the 2-iodo compound provides superior structural confidence compared to single-method or unspecified QC for comparator analogs
Conditions	Comparison based on publicly listed vendor specifications as of 2025; actual batch quality may vary

Why This Matters

For procurement in regulated environments (e.g., pharmaceutical R&D, CROs), the availability of multi-method batch analysis reduces the need for in-house re-characterization, saving time and resources while ensuring batch-to-batch reproducibility.

M3 Muscarinic Receptor Antagonist Scaffold: Class-Level Pharmacological Rationale for Target Engagement

2-Iodo-N-(1,3-thiazol-5-ylmethyl)aniline belongs to the thiazole-aniline compound class explicitly claimed as M3 muscarinic acetylcholine receptor (mAChR) antagonists in US Patents 7,232,841 and 7,384,946 [1][2]. The M3 mAChR is a validated therapeutic target for chronic obstructive pulmonary disease (COPD), asthma, urinary incontinence, and irritable bowel syndrome [1]. Within this patent class, the thiazole ring provides a key hydrogen-bond acceptor pharmacophore, while the aniline nitrogen serves as a hydrogen-bond donor, and the halogen substituent on the aniline ring modulates both potency and subtype selectivity (M3 vs. M2) [1]. Although specific IC₅₀ values for 2-iodo-N-(1,3-thiazol-5-ylmethyl)aniline at human M3 mAChR are not publicly disclosed, structurally related thiazole-aniline compounds with 2-alkylthiazole substitution have demonstrated sub-nanomolar M3 binding affinity (IC₅₀ ≈ 0.8 nM), establishing the scaffold's intrinsic capability for high-potency receptor engagement .

M3 receptor scaffold

Class-level

Thiazole-aniline core claimed in M3 mAChR antagonist patents; structurally related analogs show nanomolar binding affinity

Provides rationale for target engagement studies, but no public IC₅₀ data for this specific compound

Experimental M3 binding and functional assays needed to confirm potency and selectivity

Evidence Dimension	Membership in a pharmacologically validated compound class (M3 mAChR antagonist scaffold)
Target Compound Data	Contains the core thiazole-aniline pharmacophore (thiazole ring + aniline NH) claimed in M3 antagonist patents [1][2]; specific M3 IC₅₀ not publicly reported for this analog
Comparator Or Baseline	Closest analog with public M3 data: 3-(2-ethylthiazol-4-yl)aniline scaffold, M3 IC₅₀ ≈ 0.8 nM (benchmark from SAR study) . Note: this comparator differs in both thiazole substitution and aniline connectivity and is provided as class-level reference only.
Quantified Difference	Quantitative M3 potency difference cannot be stated for the 2-iodo compound vs. its direct analogs due to lack of public data. However, based on patent SAR guidance, halogen identity and position on the aniline ring are critical variables affecting both M3 potency and M3/M2 selectivity [1].
Conditions	Class-level inference drawn from M3 mAChR binding assay data for thiazole-aniline analogs disclosed in patent literature; direct experimental confirmation for this specific compound is absent from the public domain as of 2025

Why This Matters

Class-level evidence establishes a rational basis for selecting this compound in M3-targeted drug discovery campaigns, but the absence of specific potency data means that procurement decisions for biological screening should be accompanied by experimental validation rather than reliance on analog extrapolation.

• [1] US Patent 7,232,841. (2007). M3 muscarinic acetylcholine receptor antagonists. Defines the thiazole-aniline scaffold and its utility in M3 mAChR-mediated diseases including COPD, asthma, and urinary incontinence. View Source
• [2] US Patent 7,384,946. (2008). M3 muscarinic acetylcholine receptor antagonists. Continuation patent further defining the thiazole-aniline compound class. View Source

Validated Application Scenarios for 2-Iodo-N-(1,3-thiazol-5-ylmethyl)aniline Based on Quantitative Differentiation Evidence

M3 Muscarinic Receptor Antagonist Lead Optimization and SAR Expansion

This compound is most appropriately deployed as a late-stage intermediate or screening candidate in M3 mAChR antagonist programs targeting COPD, asthma, or overactive bladder. The ortho-iodo substitution pattern provides a distinct SAR data point relative to meta-iodo, bromo, and chloro analogs, enabling systematic exploration of halogen-dependent effects on M3 potency and M3/M2 subtype selectivity as guided by the patent literature [1]. Procurement should be accompanied by plans for radioligand displacement assays (e.g., [³H]-NMS binding at human M3 mAChR) to generate the specific IC₅₀ and Ki values currently absent from the public domain.

Diversification via Pd/Cu-Catalyzed Cross-Coupling to Generate Fused Heterocycle Libraries

The aryl iodide moiety enables efficient transition-metal-catalyzed transformations (Sonogashira, Ullmann, Buchwald-Hartwig, and tandem cyclization reactions) under mild conditions that the corresponding bromide or chloride analogs may not tolerate or require harsher protocols to achieve [2][3]. This compound is suitable as a core building block for the parallel synthesis of benzothiazoles, indoles, quinolines, and other nitrogen/sulfur-containing heterocycles, with literature precedent for 2-iodoaniline-derived benzothiazole yields reaching up to 97% [2]. This advantage is particularly relevant for medicinal chemistry groups building focused compound libraries around the thiazole-aniline pharmacophore.

Physicochemical Profiling and in Vitro ADME Assessment in Lead Optimization Cascades

With a calculated XLogP3 of 3.1, this compound sits within an attractive lipophilicity range for orally bioavailable or inhaled drug candidates [1]. It can serve as a tool compound to experimentally determine the impact of the ortho-iodo substituent on membrane permeability (PAMPA or Caco-2 assays), microsomal stability, and CYP450 inhibition compared to the 2-chloro (XLogP3 ~2.3) and 2-bromo (XLogP3 ~2.7) analogs, providing data to guide halogen selection in lead optimization.

Quality-Controlled Procurement for Regulated Medicinal Chemistry Environments

The availability of batch-specific 3-method analytical characterization (NMR, HPLC, GC) at 95% purity from established vendors such as Bidepharm makes this compound suitable for use in pharmaceutical R&D settings where documentation rigor is essential for intellectual property protection and regulatory compliance. The comprehensive QC package reduces the burden of in-house re-characterization compared to sourcing less well-documented analogs from niche suppliers.

Application

Selection Property

Validation Focus

M3 receptor SAR studies

Ortho-iodo substitution pattern for structure-activity profiling

M3 binding and functional assay endpoints

Heterocycle library synthesis

Aryl iodide reactivity for mild cross-coupling diversification

Reaction yield and substrate scope

Physicochemical / ADME profiling

Calculated lipophilicity (XLogP3) and halogen-dependent parameters

Permeability and metabolic stability assays

Quality-assured sourcing for R&D

Multi-method batch documentation (NMR/HPLC/GC)

Batch-to-batch reproducibility and identity

• [1] US Patents 7,232,841 and 7,384,946. (2007, 2008). M3 muscarinic acetylcholine receptor antagonists. Provide the pharmacological framework and SAR guidance for the thiazole-aniline class. View Source
• [2] Ding, Q., et al. (2010). FeCl₃-catalyzed tandem reaction of 2-iodoaniline with isothiocyanate. Green Chemistry, 12(9), 1538-1540. Demonstrates high-yield (up to 97%) benzothiazole synthesis from 2-iodoanilines. View Source
• [3] Khatun, N., & Santra, S. K. (2014). Nano CuO-catalyzed synthesis of N-substituted-2-aminobenzothiazoles from 2-iodoanilines. Tetrahedron Letters, 55(13), 2114-2118. View Source